Cas no 527759-23-5 (ethyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate
• CAS No: 527759-23-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1579334
• PubChem ID: 11148401
• Update Time: 2025-04-21

ethyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,6-dimethylphenyl)-, ethyl ester, (2E)-
• ethyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate
• 527759-23-5
• EN300-1453847

• Inchi： 1S/C13H16O2/c1-4-15-13(14)9-8-12-10(2)6-5-7-11(12)3/h5-9H,4H2,1-3H3/b9-8+
• InChI Key： VSTRIGOGIZNXNW-CMDGGOBGSA-N
• SMILES： O(CC)C(/C=C/C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters